Cas no 1218150-03-8 (2-(3-Methylcyclohexyl)oxypropanoic Acid)

2-(3-Methylcyclohexyl)oxypropanoic Acid is a cyclohexyl-substituted propanoic acid derivative characterized by its unique structural features, including a methyl group at the 3-position of the cyclohexyl ring. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of more complex molecules, particularly in pharmaceutical and agrochemical applications. The presence of the methylcyclohexyl moiety may enhance lipophilicity, influencing solubility and bioavailability in drug design. Its ether linkage and carboxylic acid functionality offer versatility for further derivatization, such as esterification or amidation. The compound’s stability under standard conditions makes it suitable for laboratory-scale synthesis and research purposes.
2-(3-Methylcyclohexyl)oxypropanoic Acid structure
1218150-03-8 structure
Product Name:2-(3-Methylcyclohexyl)oxypropanoic Acid
CAS No:1218150-03-8
MF:C10H18O3
MW:186.248123645782
CID:2621084
PubChem ID:43126932
Update Time:2025-06-12

2-(3-Methylcyclohexyl)oxypropanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Methylcyclohexyl)oxypropanoic Acid
    • TYB15003
    • CS-0261570
    • MFCD10690415
    • G25035
    • 2-(3-Methylcyclohexyloxy)propanoic acid
    • 1218150-03-8
    • AKOS009256545
    • 2-(3-Methylcyclohexyloxy)propanoicacid
    • 2-[(3-methylcyclohexyl)oxy]propanoic acid
    • Z362795716
    • EN300-79069
    • Inchi: 1S/C10H18O3/c1-7-4-3-5-9(6-7)13-8(2)10(11)12/h7-9H,3-6H2,1-2H3,(H,11,12)
    • InChI Key: RTRWVORBUYECTG-UHFFFAOYSA-N
    • SMILES: O(C(C(=O)O)C)C1CCCC(C)C1

Computed Properties

  • Exact Mass: 186.125594432Da
  • Monoisotopic Mass: 186.125594432Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46.5Ų

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Additional information on 2-(3-Methylcyclohexyl)oxypropanoic Acid

Introduction to 2-(3-Methylcyclohexyl)oxypropanoic Acid (CAS No. 1218150-03-8)

2-(3-Methylcyclohexyl)oxypropanoic Acid, identified by its Chemical Abstracts Service (CAS) number 1218150-03-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemical research. This molecule, featuring a 3-methylcyclohexyl side chain linked to a propanoic acid moiety via an oxy group, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in drug development and synthetic chemistry.

The structural framework of 2-(3-methylcyclohexyl)oxypropanoic Acid combines the rigid cyclohexane ring with the methyl substitution, which influences its physicochemical properties such as solubility, lipophilicity, and metabolic stability. These characteristics are critical in determining its potential as an intermediate or active pharmaceutical ingredient (API) in medicinal chemistry. The propanoic acid component provides a carboxylic acid functionality, enabling further derivatization and modification to suit specific pharmacological targets.

In recent years, there has been growing interest in the development of novel compounds with complex cyclic structures for their enhanced binding affinity and selectivity in biological systems. The presence of the 3-methylcyclohexyl group in 2-(3-methylcyclohexyl)oxypropanoic Acid contributes to its ability to interact with biological targets in a manner distinct from simpler linear or aromatic compounds. This has prompted researchers to explore its potential applications in the design of enzyme inhibitors, receptor modulators, and other therapeutic agents.

One of the most compelling aspects of 2-(3-methylcyclohexyl)oxypropanoic Acid is its versatility in synthetic chemistry. The compound serves as a versatile building block for the synthesis of more complex molecules, including those with potential pharmaceutical applications. Its structural features allow for modifications at multiple positions, enabling the creation of derivatives with tailored properties. For instance, the carboxylic acid group can be esterified or amidated, while the cyclohexyl ring can undergo further functionalization to enhance bioavailability or target specificity.

Recent studies have highlighted the importance of 2-(3-methylcyclohexyl)oxypropanoic Acid in the context of drug discovery. Researchers have demonstrated its utility as an intermediate in the synthesis of novel compounds targeting various disease pathways. For example, derivatives of this compound have shown promise in inhibiting key enzymes involved in inflammation and pain management. The structural motif present in 2-(3-methylcyclohexyl)oxypropanoic Acid has been found to mimic natural bioactive molecules, thereby enhancing binding interactions with biological targets.

The pharmacokinetic profile of 2-(3-methylcyclohexyl)oxypropanoic Acid is another area of active investigation. Studies suggest that the compound exhibits favorable solubility and metabolic stability, making it a promising candidate for oral administration. Additionally, its ability to cross biological membranes due to the lipophilic nature of the 3-methylcyclohexyl group enhances its potential as a drug candidate. These properties are critical for ensuring effective delivery and absorption of therapeutic agents.

In conclusion, 2-(3-methylcyclohexyl)oxypropanoic Acid (CAS No. 1218150-03-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile synthetic capabilities make it a valuable tool for researchers developing new therapeutic agents. As ongoing studies continue to uncover its potential applications, this compound is poised to play a crucial role in the next generation of pharmaceutical innovations.

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